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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing Hdac6-IN-30, a selective
Histone Deacetylase 6 (HDACG6) inhibitor, in high-throughput screening (HTS) assays. Hdac6-
IN-30 is a potent inhibitor with a reported IC50 value of 21 nM, making it a valuable tool for
identifying and characterizing novel HDACSG inhibitors.[1] This document outlines biochemical
and cell-based assay methodologies, data presentation guidelines, and visual representations
of relevant pathways and workflows.

Introduction to HDACG6

Histone Deacetylase 6 (HDACG6) is a unique, primarily cytoplasmic, class Ilb histone
deacetylase.[2] It plays a crucial role in various cellular processes by deacetylating non-histone
protein substrates, most notably a-tubulin and the chaperone protein Hsp90.[2] Dysregulation
of HDACSG activity has been implicated in the pathogenesis of several diseases, including
cancer, neurodegenerative disorders like Alzheimer's disease, and inflammatory conditions.[2]
Consequently, selective inhibition of HDAC6 has emerged as a promising therapeutic strategy.

Hdac6-IN-30: A Selective Inhibitor
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Hdac6-IN-30 is a potent and selective inhibitor of HDACS. Its selectivity makes it an excellent
tool for dissecting the specific roles of HDACSG in cellular pathways and for screening

compound libraries to identify new modulators of this enzyme.

Table 1: Hdac6-IN-30 Properties

Property Value Reference
Histone Deacetylase 6

Target [1]
(HDACSB)

IC50 21 nM [1]

Mode of Action Selective HDACS6 Inhibition [1]

Biochemical High-Throughput Screening Assay

A common method for identifying HDACSG inhibitors in a high-throughput format is the
fluorogenic biochemical assay. This assay measures the enzymatic activity of purified HDAC6

on a synthetic substrate.

Signaling Pathway of Key HDACG6 Substrates

The following diagram illustrates the central role of HDACG6 in deacetylating key cytoplasmic

proteins, which can be modulated by inhibitors like Hdac6-IN-30.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]
e 2. mybiosource.com [mybiosource.com]

o To cite this document: BenchChem. [Hdac6-IN-30: Application Notes and Protocols for High-
Throughput Screening Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589350/docs#hdac6-in-30-application-notes-and-
protocols-for-high-throughput-screening-assays|

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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